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Compound of Interest

Compound Name: Paclobutrazol

Cat. No.: B033190

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Paclobutrazol. Adherence to these procedures is
critical for ensuring personal safety and minimizing environmental impact.

Paclobutrazol is a plant growth regulator that requires careful handling due to its potential
health and environmental hazards. It is classified as a flammable solid, harmful if swallowed,
inhaled, or in contact with skin, and causes serious eye irritation.[1][2][3] Furthermore, it is
suspected of damaging fertility or the unborn child and is very toxic to aquatic life with long-
lasting effects.[2][3][4][5]

Hazard Identification and Classification
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Hazard Class Category Hazard Statement
Flammable Solid Category 1 H228: Flammable solid[1][2][3]
. H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4 2]
o H311/H312: Toxic/Harmful in
Acute Toxicity, Dermal Category 3/4 ] ]
contact with skin[1][3]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2][5]
) o H319: Causes serious eye
Serious Eye Irritation Category 2A o
irritation[2][3][4]
H361: Suspected of damaging
Reproductive Toxicity Category 2 fertility or the unborn child[2][3]
[51[6]
] H400: Very toxic to aquatic
Aquatic Hazard, Acute Category 1 _
life[2][5]
] ) H410: Very toxic to aquatic life
Aquatic Hazard, Chronic Category 1

with long lasting effects[2][4]

Operational and Disposal Plans

A systematic approach is crucial when working with Paclobutrazol. The following step-by-step
guidance covers all phases from preparation to disposal.

Preparation and Engineering Controls

» Designated Area: Conduct all work with Paclobutrazol in a designated, well-ventilated area,
such as a chemical fume hood.[1][5][7]

o Safety Equipment: Ensure a safety shower and an eyewash station are readily accessible
and have been tested.[1][4][6]

o Gather Materials: Before starting, ensure all necessary PPE is available and in good
condition. Have spill containment materials (e.g., absorbent pads, sand) and a designated,
labeled hazardous waste container ready.[3][9]
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Required Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following
equipment is mandatory when handling Paclobutrazol.

PPE Category Specification Rationale
Chemical safety goggles with Protects against splashes,
Eye/Face Protection side-shields or a full-face dust, and aerosols, preventing
shield.[1][3][5][6][10] serious eye irritation.[2][3][4]
Chemical-resistant gloves Prevents skin contact, as
Hand Protection (e.g., Nitrile, Neoprene, or Paclobutrazol is harmful upon
Butyl rubber).[10] dermal absorption.[1][3]
A long-sleeved lab coat or Minimizes the risk of skin
Body Protection chemical-resistant/impervious exposure from spills or
clothing.[1][4][5][6] splashes.

A NIOSH-approved respirator
) ) is required if dust or aerosols Protects against inhalation,
Respiratory Protection ] ]
may be generated or if which can be harmful.[2][5]

ventilation is inadequate.[5][6]

Step-by-Step Handling Protocol

o Don PPE: Put on all required PPE before entering the designated handling area.
e Weighing and Transfer:
o Handle Paclobutrazol as a solid carefully to avoid generating dust.[1][5][11]

o Use non-sparking tools and keep the substance away from heat, sparks, open flames, and
other ignition sources.[1][3][5][6]

o If creating a solution, add the solid to the solvent slowly to prevent splashing.

e During Use:
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o Avoid all personal contact with the substance, including inhalation.[11]
o Keep containers tightly closed when not in use.[1][7]

o Do not eat, drink, or smoke in the work area.[5][12]

e Decontamination and Clean-up:
o After handling, thoroughly wash hands and any exposed skin with soap and water.[1][4]
o Wipe down all work surfaces with an appropriate cleaning agent.

o Remove PPE carefully to avoid cross-contamination. Wash reusable PPE after each use.

[4]

Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding eyelids
Eye Contact open.[1][2][4][10] Remove contact lenses if

present and easy to do.[1][4] Seek immediate

medical attention.[1][2]

Remove contaminated clothing immediately.[4]
) [10] Rinse the affected skin thoroughly with
Skin Contact
plenty of soap and water.[4][10][12] Seek

medical attention if irritation develops.[4][12]

Move the person to fresh air.[1][2][€] If breathing

is difficult, provide oxygen. If the person is not

Inhalation ) ] ) ) ]
breathing, begin CPR. Seek immediate medical
attention.[1]

Rinse the mouth with water.[1] Do NOT induce
) vomiting.[6][10] Never give anything by mouth to
Ingestion

an unconscious person.[1] Call a physician or

poison control center immediately.[2][5]

Spill and Disposal Plan

e Spill Response:
o Evacuate personnel from the immediate area.[1]
o Wearing full PPE, prevent further leakage if it is safe to do so.[1][5]

o For solid spills, carefully sweep up the material to avoid dust formation and place it in a
labeled container for disposal.[1]

o For liquid spills, cover with an inert absorbent material (e.g., sand, diatomite) and collect it
into a suitable container for disposal.[6][9]

o Do not allow the product to enter drains or waterways.[1][5][12]
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» Waste Disposal:
o All Paclobutrazol waste is considered hazardous.[4][11]

o Dispose of waste materials and empty containers in accordance with all applicable federal,
state, and local environmental regulations.[1][11]

o Do not contaminate water, food, or feed with the chemical or used container.[4][9]
Puncture empty containers to prevent reuse.[11]

Toxicological Data

Understanding the toxicity of Paclobutrazol is essential for appreciating the need for stringent
safety measures.

Route of Exposure Species LD50 / LC50 Value
Oral Rat 490 - 1300 mg/kg[1][2][11]
Dermal Rabbit >1000 mg/kg[1][11]

>3.13 mg/L (4h) / 369,000
mg/m? (4h)[2][11]

Inhalation Rat

Experimental Workflow Visualization

The following diagram illustrates the standard operational workflow for the safe handling of
Paclobutrazol in a laboratory setting.
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Caption: Workflow for safe Paclobutrazol handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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paclobutrazol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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